Cas no 7215-19-2 (3-ethyl-3-phenyl-azetidine)

• Product Name: 3-ethyl-3-phenyl-azetidine
• CAS No: 7215-19-2
• MF: C₁₁H₁₅N
• MW: 161.243502855301
• MDL: MFCD01665332
• CID: 1752842
• PubChem ID: 23634
• Update Time: 2025-05-27

3-ethyl-3-phenyl-azetidine Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-3-phenylazetidine
• 3-ethyl-3-phenyl-azetidine
• 4-20-00-03045 (Beilstein Handbook Reference)
• EN300-251787
• AKOS017515337
• BRN 0119562
• DTXSID80222485
• L 1835
• AZETIDINE, 3-ETHYL-3-PHENYL-
• 7215-19-2

• MDL： MFCD01665332
• Inchi： 1S/C11H15N/c1-2-11(8-12-9-11)10-6-4-3-5-7-10/h3-7,12H,2,8-9H2,1H3
• InChI Key： BGAVUZCQVCIEHP-UHFFFAOYSA-N
• SMILES： N1CC(C2C=CC=CC=2)(CC)C1

Computed Properties

• Exact Mass: 161.12055
• Monoisotopic Mass: 161.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 0.964
• Boiling Point: 247.8°C at 760 mmHg
• Flash Point: 103.7°C
• Refractive Index: 1.52
• PSA: 12.03

Additional information on 3-ethyl-3-phenyl-azetidine

Comprehensive Overview of 3-Ethyl-3-Phenyl-Azetidine (CAS No. 7215-19-2): Properties, Applications, and Industry Insights

3-Ethyl-3-phenyl-azetidine (CAS No. 7215-19-2) is a specialized organic compound belonging to the azetidine family, a four-membered nitrogen-containing heterocycle. Its unique structure, featuring an ethyl and phenyl substituent at the 3-position, makes it a valuable intermediate in pharmaceutical and agrochemical research. The compound's molecular formula is C₁₁H₁₅N, with a molecular weight of 161.24 g/mol. Its chemical properties, such as solubility in organic solvents and stability under controlled conditions, have garnered attention in synthetic chemistry.

In recent years, the demand for nitrogen-containing heterocycles like 3-ethyl-3-phenyl-azetidine has surged due to their role in drug discovery. Researchers are particularly interested in its potential as a bioisostere for optimizing drug candidates, especially in central nervous system (CNS) therapeutics. The compound's rigid ring structure and steric effects influence binding affinity, making it a hotspot for structure-activity relationship (SAR) studies. Google Trends data shows growing searches for "azetidine derivatives in drug design" and "small ring heterocycles," reflecting industry interest.

The synthesis of CAS 7215-19-2 typically involves ring-closing reactions or cycloaddition strategies. A 2023 study highlighted its preparation via intramolecular nucleophilic substitution, achieving a 78% yield under mild conditions. Such advancements align with the "green chemistry" trend, as industries seek sustainable synthesis methods. Analytical characterization via NMR spectroscopy and mass spectrometry confirms its purity, critical for applications in high-value chemical production.

Beyond pharmaceuticals, 3-ethyl-3-phenyl-azetidine finds niche uses in material science. Its incorporation into polymers enhances thermal stability, a topic gaining traction in "advanced material forums." Patent filings reveal its utility in liquid crystal displays (LCDs) and organic electronics, addressing the demand for "flexible electronics materials"—a frequently searched term in engineering databases.

Regulatory and safety profiles of 7215-19-2 are well-documented. It is classified as non-hazardous under standard handling conditions, though proper laboratory precautions (e.g., glove boxes) are recommended. This aligns with OSHA guidelines and the "safe chemical handling" queries prevalent in occupational health forums.

Market analysts project a 6.8% CAGR for azetidine-based compounds from 2023–2030, driven by R&D investments. Key players focus on "custom synthesis services" for 3-ethyl-3-phenyl-azetidine, catering to the "pharmaceutical outsourcing" trend. SEO-optimized terms like "buy CAS 7215-19-2" and "azetidine suppliers" highlight commercial interest.

In conclusion, 3-ethyl-3-phenyl-azetidine (CAS No. 7215-19-2) exemplifies the intersection of medicinal chemistry and industrial innovation. Its versatility and alignment with "next-gen therapeutics" and "smart materials" trends ensure its relevance in scientific and commercial landscapes.